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Compound of Interest

Compound Name: 5-Bromopyridin-2-ol

cat. No.: BOg5227

An In-depth Technical Guide to 5-Bromopyridin-2-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Bromopyridin-2-ol (CAS
No: 13466-38-1), a heterocyclic building block utilized in organic synthesis and life science
research. It details the molecule's physicochemical properties, representative experimental
protocols, safety information, and potential applications.

Physicochemical Properties

5-Bromopyridin-2-ol, also known as 5-bromo-2-hydroxypyridine or 5-bromo-2(1H)-pyridinone,
is an off-white to yellow-brown crystalline powder.[1][2] It exists in tautomeric equilibrium
between the pyridinol and pyridone forms. The compound serves as a valuable intermediate in
the synthesis of more complex molecules.[3][4] A summary of its key quantitative data is
presented below.
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Property Value Source(s)
Molecular Weight 174.00 g/mol [5]
Molecular Formula CsH4BrNO [5]

CAS Number 13466-38-1 [5]

Melting Point 180-183 °C [11[2][6]
Boiling Point 305.9 £ 42.0 °C (Predicted) [2]

Density 1.776 + 0.06 g/cm? (Predicted) [2][6]

pKa 9.96 + 0.10 (Predicted) [2]

Off-white to yellow-brown
Appearance _ [11[2]
crystalline powder

Synthesis and Characterization Workflow

The synthesis of 5-Bromopyridin-2-ol can be achieved from commercially available
precursors such as 2-amino-5-bromopyridine. The general workflow involves a diazotization
reaction followed by hydrolysis, purification, and characterization.
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Caption: General workflow for the synthesis and characterization of 5-Bromopyridin-2-ol.
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Experimental Protocols
Representative Synthesis via Diazotization

This protocol is a representative method based on standard organic chemistry transformations
for converting 2-aminopyridines to 2-pyridones.

o Dissolution: Gradually add 2-amino-5-bromopyridine (1 eq.) to concentrated sulfuric acid
under ice cooling. Stir the mixture at room temperature for 2 hours to ensure complete
dissolution.

o Diazotization: Cool the reaction mixture again in an ice-water bath. Slowly add sodium nitrite
(1.2 eq.) portion-wise, maintaining the internal temperature below 5 °C.

o Reaction: After the addition of sodium nitrite, allow the mixture to stir at room temperature.
The reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Hydrolysis & Neutralization: Once the reaction is complete, pour the mixture carefully onto
crushed ice. Neutralize the solution to a pH of approximately 4-5 using a saturated sodium
hydroxide solution.

« |solation: The resulting precipitate (crude 5-Bromopyridin-2-ol) is collected by filtration,
washed thoroughly with cold water, and dried.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent such as ethanol or an ethanol/water mixture.

Characterization

The identity and purity of the synthesized 5-Bromopyridin-2-ol can be confirmed using
standard analytical techniques. While specific spectral data is not provided in the search
results, the expected characteristics are as follows:

e 1H NMR: In a suitable deuterated solvent (e.g., DMSO-de), the spectrum is expected to show
three distinct signals in the aromatic region corresponding to the three protons on the
pyridine ring. The proton adjacent to the bromine atom and the two protons adjacent to the
nitrogen and oxygen atoms will exhibit characteristic chemical shifts and coupling patterns.
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e 13C NMR: The spectrum should display five signals corresponding to the five carbon atoms in
the pyridine ring.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) and a
characteristic M+2 peak of similar intensity, which is indicative of the presence of a single
bromine atom.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show a broad absorption band
for the O-H or N-H stretch (depending on the tautomer) and characteristic peaks for C=0 (in
the pyridone form) and C=C/C=N bonds of the aromatic ring.

Analytical data, including NMR, HPLC, and LC-MS, are often available from commercial
suppliers.[5]

Applications in Research

5-Bromopyridin-2-ol is primarily used as a biochemical reagent and an intermediate in organic
synthesis.[1][3][4] Its utility stems from the reactivity of the bromine atom, which can be
displaced or used in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce
new functional groups. It also serves as a precursor for creating sulfonylation reagents.[4]
While specific biological activities for this compound are not extensively documented, related
pyridine derivatives have shown potential in various areas, including:

e Anti-thrombolytic activity[7]
« Biofilm inhibition, particularly against Escherichia coli[7]
e Haemolytic activity[7]

These applications highlight the importance of 5-Bromopyridin-2-ol as a scaffold for
developing novel compounds with potential therapeutic value.

Safety and Handling

Hazard Identification:

e Causes skin irritation.
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o Causes serious eye irritation.
» May cause respiratory irritation.[6]
Recommended Precautions:

o Handling: Use only under a chemical fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles (EN 166), and a lab
coat. Avoid generating dust. Wash hands thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep in a
dark place under an inert atmosphere.[2][5] Recommended long-term storage for stock
solutions is at -80°C for up to 6 months.[3]

o First Aid:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[8]

o Skin: Wash off immediately with plenty of water for at least 15 minutes.[8]
o Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9]

o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromopyridin-2-ol molecular weight]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b085227#5-
bromopyridin-2-ol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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